Cas no 128439-47-4 (D-glycero-D-manno-Octonicacid,3,7-anhydro-8-deoxy-2-C-[2-(2,3-dimethyl-2-oxiranyl)-7,12-dihydro-11-hydroxy-4,7,12-trioxo-10-[2,3,6-trideoxy-4-O-(2,6-dideoxy-3-O-methyl-a-D-ribo-hexopyranosyl)-3-C-methyl-3-(methylamino)-a-L-lyxo-hexopyranosyl]-4H-anthra[1,2-b]pyran-5-yl]-5-O-methyl-,methyl ester, (2x)-)

• Product name: D-glycero-D-manno-Octonicacid,3,7-anhydro-8-deoxy-2-C-[2-(2,3-dimethyl-2-oxiranyl)-7,12-dihydro-11-hydroxy-4,7,12-trioxo-10-[2,3,6-trideoxy-4-O-(2,6-dideoxy-3-O-methyl-a-D-ribo-hexopyranosyl)-3-C-methyl-3-(methylamino)-a-L-lyxo-hexopyranosyl]-4H-anthra[1,2-b]pyran-5-yl]-5-O-methyl-,methyl ester, (2x)-
• CAS No: 128439-47-4
• MF: C₄₆H₅₇NO₁₈
• MW: 911.94068
• CID: 177582
• PubChem ID: 195568

D-glycero-D-manno-Octonicacid,3,7-anhydro-8-deoxy-2-C-[2-(2,3-dimethyl-2-oxiranyl)-7,12-dihydro-11-hydroxy-4,7,12-trioxo-10-[2,3,6-trideoxy-4-O-(2,6-dideoxy-3-O-methyl-a-D-ribo-hexopyranosyl)-3-C-methyl-3-(methylamino)-a-L-lyxo-hexopyranosyl]-4H-anthra[1,2-b]pyran-5-yl]-5-O-methyl-,methyl ester, (2x)- Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-manno-Octonicacid,3,7-anhydro-8-deoxy-2-C-[2-(2,3-dimethyl-2-oxiranyl)-7,12-dihydro-11-hydroxy-4,7,12-trioxo-10-[2,3,6-trideoxy-4-O-(2,6-dideoxy-3-O-methyl-a-D-ribo-hexopyranosyl)-3-C-methyl-3-(methylamino)-a-L-lyxo-hexopyranosyl]-4H-anthra[1,2-b]pyran-5-yl]-5-O-methyl-,methyl ester, (2x)-
• altromycin A
• Octonic acid, 3,7-anhydro-8-deoxy-2-C-(2-(2,3-dimethyloxiranyl)-7,12-dihydro-11-hydroxy-4,7,12-trioxo-10-(2,3,6-trideoxy-4-O-(2,6-dideoxy-3-O-methyl-alpha-D-ribo-hexopyranosyl)-3-C-methyl-3-(methylamino)-alpha-L-lyxo-hexopyranosyl)-4H-anthra(1,2-b)pyran-5-yl)-5-O-methyl-, methyl ester
• 128439-47-4
• AKOS040746547
• methyl 2-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)-2-[2-(2,3-dimethyloxiran-2-yl)-11-hydroxy-10-[5-(5-hydroxy-4-methoxy-6-methyloxan-3-yl)oxy-4,6-dimethyl-4-(methylamino)oxan-2-yl]-4,7,12-trioxonaphtho[2,3-h]chromen-5-yl]-2-hydroxyacetate

• Inchi： InChI=1S/C46H57NO18/c1-17-32(49)38(57-8)27(16-60-17)63-41-19(3)61-26(15-44(41,5)47-7)21-11-12-22-29(35(21)52)36(53)30-23(34(22)51)13-24(31-25(48)14-28(64-39(30)31)45(6)20(4)65-45)46(56,43(55)59-10)42-37(54)40(58-9)33(50)18(2)62-42/h11-14,17-20,26-27,32-33,37-38,40-42,47,49-50,52,54,56H,15-16H2,1-10H3
• InChI Key： PDEWBVUBUCMSFD-UHFFFAOYSA-N
• SMILES： COC(C(C1=CC2C(C3=CC=C(C4OC(C)C(OC5COC(C)C(O)C5OC)C(C)(NC)C4)C(O)=C3C(=O)C=2C2OC(C3(OC3C)C)=CC(=O)C1=2)=O)(O)C1OC(C)C(O)C(OC)C1O)=O

Computed Properties

• Exact Mass: 911.35761
• Monoisotopic Mass: 911.357564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 65
• Rotatable Bond Count: 11
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268
• XLogP3: 0.6

Experimental Properties

• Density: 1.47
• Boiling Point: 1021.3°C at 760 mmHg
• Flash Point: 571.5°C
• Refractive Index: 1.641
• PSA: 267.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones